Cas no 2229299-44-7 (6-1-(2-aminoethyl)cyclopropyl-2,3-difluoro-N,N-dimethylaniline)

• Product Name: 6-1-(2-aminoethyl)cyclopropyl-2,3-difluoro-N,N-dimethylaniline
• CAS No: 2229299-44-7
• MF: C₁₃H₁₈F₂N₂
• MW: 240.292230129242
• CID: 6300741
• PubChem ID: 165608787
• Update Time: 2025-06-13

6-1-(2-aminoethyl)cyclopropyl-2,3-difluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 6-1-(2-aminoethyl)cyclopropyl-2,3-difluoro-N,N-dimethylaniline
• 6-[1-(2-aminoethyl)cyclopropyl]-2,3-difluoro-N,N-dimethylaniline
• EN300-1734343
• 2229299-44-7

• Inchi： 1S/C13H18F2N2/c1-17(2)12-9(3-4-10(14)11(12)15)13(5-6-13)7-8-16/h3-4H,5-8,16H2,1-2H3
• InChI Key： XSTGGHZESZFORM-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1N(C)C)C1(CCN)CC1)F

Computed Properties

• Exact Mass: 240.14380491g/mol
• Monoisotopic Mass: 240.14380491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.3Ų

Additional information on 6-1-(2-aminoethyl)cyclopropyl-2,3-difluoro-N,N-dimethylaniline

Professional Introduction to Compound with CAS No. 2229299-44-7 and Product Name: 6-1-(2-aminoethyl)cyclopropyl-2,3-difluoro-N,N-dimethylaniline

The compound with the CAS number 2229299-44-7 and the product name 6-1-(2-aminoethyl)cyclopropyl-2,3-difluoro-N,N-dimethylaniline represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural features of this molecule, particularly its cyclopropyl and difluoro substituents, contribute to its unique chemical properties and potential therapeutic applications.

In recent years, the pharmaceutical industry has seen a growing demand for innovative compounds that can address various medical conditions more effectively. The 6-1-(2-aminoethyl)cyclopropyl-2,3-difluoro-N,N-dimethylaniline molecule is designed to interact with biological targets in a novel manner, which could lead to the development of new treatments for diseases such as cancer, inflammation, and infectious disorders. The presence of the difluoro group enhances the metabolic stability and lipophilicity of the compound, making it an attractive candidate for further development.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and signal transduction. By inhibiting specific kinases, it may be possible to modulate these processes and treat diseases associated with abnormal kinase activity. Current research is focused on identifying which kinases are targeted by this compound and how its mechanism of action compares to existing inhibitors.

The cyclopropyl moiety in the structure of 6-1-(2-aminoethyl)cyclopropyl-2,3-difluoro-N,N-dimethylaniline is another key feature that contributes to its biological activity. Cyclopropyl groups are known to enhance binding affinity and selectivity by improving interactions with biological targets. This makes them valuable in drug design, as they can help to reduce off-target effects and improve overall efficacy. Studies have shown that compounds containing cyclopropyl groups often exhibit improved pharmacokinetic properties, which could translate into better clinical outcomes.

Recent advancements in computational chemistry have allowed researchers to predict the biological activity of molecules with high accuracy before they are synthesized in the lab. The use of machine learning algorithms and molecular docking studies has been particularly useful in understanding how 6-1-(2-aminoethyl)cyclopropyl-2,3-difluoro-N,N-dimethylaniline interacts with its target proteins. These computational methods have revealed that the compound has a high binding affinity for certain kinase domains, suggesting its potential as a therapeutic agent.

In vitro studies have already provided preliminary evidence of the compound's efficacy in inhibiting specific kinases. For example, research has shown that it can effectively block the activity of mutant forms of proteins associated with cancer growth. This is particularly exciting because many cancer therapies target these same kinases. By developing new inhibitors like 6-1-(2-aminoethyl)cyclopropyl-2,3-difluoro-N,N-dimethylaniline, researchers hope to provide alternative treatment options for patients who do not respond well to existing medications.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and fluorination reactions, are employed to introduce the necessary functional groups into the molecule. These synthetic pathways are critical for producing enough material for both preclinical studies and potential future clinical trials.

As part of its development pipeline, pharmaceutical companies are conducting extensive toxicity studies to assess the safety profile of 6-1-(2-aminoethyl)cyclopropyl-2,3-difluoro-N,N-dimethylaniline before it can be tested in humans. These studies include evaluations of acute toxicity, chronic exposure effects, and potential long-term health risks. The results from these studies will be crucial in determining whether this compound can proceed to clinical trials without raising safety concerns.

The role of fluorine atoms in this molecule cannot be overstated. Fluorine is a halogen element that is commonly used in drug design due to its ability to modify physicochemical properties such as solubility, metabolic stability, and binding affinity. In particular, fluorine atoms can enhance binding interactions by increasing electronic density at specific sites on the molecule. This makes them valuable tools for designing highly selective inhibitors like 6-1-(2-aminoethyl)cyclopropyl-2,3-difluoro-N,N-dimethylaniline.

Current research is also exploring ways to improve the bioavailability of this compound through structural modifications. By optimizing its pharmacokinetic properties, researchers aim to enhance its absorption, distribution, metabolism, excretion (ADME), and overall therapeutic effect. This involves fine-tuning aspects such as molecular weight、logP values、and solubility profiles to ensure that the drug reaches its target site effectively.

The integration of traditional medicinal chemistry approaches with modern biotechnological tools has accelerated the discovery process for new drug candidates like 6-1-(2-aminoethyl)cyclopropyl-2,3-difluoro-N,N-dimethylaniline。 Techniques such as high-throughput screening (HTS) allow researchers to rapidly test thousands of compounds against various biological targets，identifying promising candidates much faster than conventional methods。

In conclusion，the compound with CAS No．2229299—44—7，known as 6—1—（２—aminoethyl）cyclopropyl—２，３—difluoro—Ｎ，Ｎ—dimethylaniline, represents a significant advancement in pharmaceutical chemistry．Its unique structural features，including its cyclopropyl、difluoro、and aminoethyl substituents，make it a promising candidate for treating various medical conditions．Further research is needed to fully understand its biological activity、mechanism of action，and potential therapeutic applications．With continued investigation，this compound could one day contribute to the development of new treatments that improve patient outcomes worldwide．